Cas no 1428374-70-2 (5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide)

• Product Name: 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide
• CAS No: 1428374-70-2
• MF: C₁₅H₁₉BrN₂O₂S₃
• MW: 435.422559022903
• CID: 5906751
• PubChem ID: 71787119
• Update Time: 2025-05-23

5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]thiophene-2-sulfonamide
• 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide
• 1428374-70-2
• VU0534811-1
• 5-bromo-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)thiophene-2-sulfonamide
• AKOS024535930
• F6184-1105

• Inchi： 1S/C15H19BrN2O2S3/c16-14-3-4-15(22-14)23(19,20)17-7-10-18-8-5-12(6-9-18)13-2-1-11-21-13/h1-4,11-12,17H,5-10H2
• InChI Key： CLZQKOVSUIFGHW-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCC(C3SC=CC=3)CC2)(=O)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 433.97920g/mol
• Monoisotopic Mass: 433.97920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide

Recent Advances in the Study of 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide (CAS: 1428374-70-2)

The compound 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide (CAS: 1428374-70-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiophene and piperidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding affinity for various biological targets. Preliminary results suggest that this compound exhibits high selectivity for certain GPCRs (G protein-coupled receptors), which are implicated in a range of neurological and metabolic disorders. These findings highlight its potential as a lead compound for the development of novel therapeutics.

In vitro and in vivo studies have further explored the compound's pharmacological profile. Notably, 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide has demonstrated promising activity in models of neuropathic pain and inflammation. Mechanistic studies indicate that its effects are mediated through the modulation of ion channels and neurotransmitter systems, particularly those involving serotonin and dopamine. These insights have spurred interest in its application for conditions such as chronic pain and mood disorders, although further validation in clinical settings is required.

The compound's chemical stability and metabolic fate have also been investigated to address potential challenges in drug development. Recent pharmacokinetic studies reveal that 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide undergoes hepatic metabolism, with its primary metabolites retaining partial biological activity. Researchers are currently exploring prodrug strategies and formulation optimizations to improve its half-life and reduce off-target effects. These efforts are critical for advancing the compound through preclinical and clinical trials.

Collaborative research initiatives have further expanded the scope of investigations into this compound. For instance, multi-omics approaches integrating genomics, proteomics, and metabolomics data are being employed to uncover its broader biological impacts. Such studies aim to identify potential biomarkers for patient stratification and to predict therapeutic outcomes. The integration of these high-throughput technologies underscores the compound's relevance in the era of precision medicine.

In conclusion, 5-bromo-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}thiophene-2-sulfonamide (CAS: 1428374-70-2) represents a promising candidate for drug development, with its multifaceted pharmacological properties and potential applications in neurology and beyond. Ongoing research efforts are expected to further elucidate its mechanisms and optimize its therapeutic efficacy, paving the way for future clinical applications. Stakeholders in the pharmaceutical industry and academic research communities are encouraged to monitor developments related to this compound closely.